An In-depth Technical Guide on the Thermophysical Properties of Refrigerant 500
An In-depth Technical Guide on the Thermophysical Properties of Refrigerant 500
Introduction
Refrigerant 500 (R-500) is an azeotropic refrigerant mixture consisting of 73.8% dichlorodifluoromethane (R-12) and 26.2% 1,1-difluoroethane (R-152a) by mass.[1][2] Classified as a chlorofluorocarbon (CFC), R-500 was historically used in air conditioning, dehumidifiers, and centrifugal chillers.[2] Due to its high ozone depletion potential (ODP) of 0.66, its production and use have been phased out under the Montreal Protocol.[1][2] This guide provides a comprehensive overview of its key thermophysical properties, the experimental methods used for their determination, and a logical workflow for such analyses.
General and Physical Properties
R-500 is a colorless, volatile liquid with a faint, ethereal odor.[1][3] It is non-flammable under normal conditions but may become flammable when mixed with air under pressure and exposed to strong ignition sources.[1] At temperatures exceeding 250°C, it can decompose into hazardous substances including Hydrochloric Acid (HCl), Hydrofluoric Acid (HF), and carbonyl halides.[1][3]
| Property | Value |
| Chemical Formula | Azeotropic mixture of CCl₂F₂ (R-12) and C₂H₄F₂ (R-152a) |
| Molecular Weight | 99.3 g/mol [2][4] |
| Boiling Point (at 1 atm) | -33.6 °C (-28.5 °F)[2][5] |
| Critical Temperature | 102.1 °C (215.8 °F)[2][4] |
| Critical Pressure | 4.17 MPa (605.2 psia)[2][4] |
| Critical Density | 491.8 kg/m ³ (30.7 lb/ft³)[2][4] |
| Ozone Depletion Potential (ODP) | 0.66 (CFC-11 = 1.0)[2] |
| Global Warming Potential (GWP) | 8077 (CO₂ = 1.0)[2] |
| ASHRAE Safety Group | A1[2][4] |
Thermodynamic Properties
The thermodynamic properties of R-500 have been determined using equations of state, such as the Martin-Hou equation, based on experimental PVT (Pressure-Volume-Temperature) data.[6][7] These properties are crucial for the design and analysis of refrigeration cycles.
Saturated Refrigerant Data
The following table presents the pressure and density of saturated R-500 at various temperatures.
| Temperature (°C) | Temperature (°F) | Pressure (kPa) | Pressure (psig) | Liquid Density ( kg/m ³) | Vapor Density ( kg/m ³) |
| -40 | -40 | 31.3 | 7.6" Hg vac | 1349.5 | 2.05 |
| -30 | -22 | 51.0 | 1.2" Hg vac | 1324.0 | 3.19 |
| -20 | -4 | 79.3 | 3.2 | 1297.8 | 4.81 |
| -10 | 14 | 118.6 | 10.4 | 1270.9 | 6.99 |
| 0 | 32 | 172.3 | 19.7 | 1243.3 | 10.03 |
| 10 | 50 | 244.7 | 31.5 | 1214.8 | 13.98 |
| 20 | 68 | 339.9 | 46.1 | 1185.3 | 19.14 |
| 30 | 86 | 462.6 | 65.6 | 1154.5 | 25.86 |
| 40 | 104 | 617.8 | 88.7 | 1122.3 | 34.59 |
| 50 | 122 | 810.8 | 116.0 | 1088.3 | 45.92 |
Data compiled and interpolated from sources.[2][4]
Heat of Vaporization and Specific Heat
| Property | Value |
| Heat of Vaporization (at boiling point) | 196.3 kJ/kg (86.4 BTU/lb)[2][4] |
| Specific Heat - Liquid (at 21.1°C / 70°F) | 1.237 kJ/kg·K (0.2958 BTU/lb·°F)[2] |
| Specific Heat - Vapor (at 1 atm, 21.1°C / 70°F) | 0.687 kJ/kg·K (0.1641 BTU/lb·°F)[2] |
Experimental Protocols
PVT (Pressure-Volume-Temperature) Measurements
The relationship between pressure, volume, and temperature is fundamental for developing equations of state.
-
Methodology: A known mass of the refrigerant is introduced into a thermostatically controlled cell of a known and often variable volume. The temperature of the cell is precisely controlled using a fluid bath or electric heaters. Pressure is measured using high-accuracy transducers. By systematically varying the volume at constant temperature (or temperature at constant volume), a set of P-V-T data points is generated. These data are then used to fit the constants of an equation of state, like the Martin-Hou equation.[8]
Calorimetry for Heat Capacity and Enthalpy
Calorimeters are used to measure the heat absorbed or released by a substance.
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Methodology: For liquid heat capacity (Cp), a known mass of the liquid refrigerant is heated with a precisely measured amount of electrical energy in an adiabatic calorimeter. The resulting temperature rise is measured, allowing for the calculation of heat capacity. The enthalpy of vaporization is determined by measuring the energy required to vaporize a known mass of the refrigerant at a constant temperature and pressure.
Dynamic Light Scattering (DLS) for Transport Properties
DLS is a modern, non-invasive technique for measuring properties like thermal diffusivity and kinematic viscosity.[9]
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Methodology: A laser beam is passed through the refrigerant sample. Microscopic density fluctuations in the fluid scatter the light. The temporal fluctuations of the scattered light intensity are analyzed to determine properties.[9] For instance, the decay rate of thermal fluctuations is related to the thermal diffusivity.[9] This method allows for the absolute determination of a wide range of properties with high accuracy.[9]
Logical & Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination and application of refrigerant thermophysical properties.
References
- 1. refrigerants.com [refrigerants.com]
- 2. refrigerants.com [refrigerants.com]
- 3. hudsontech.com [hudsontech.com]
- 4. agas.com [agas.com]
- 5. Vector SDS and Chemical Management [mhcc-or.safecollegessds.com]
- 6. R500 [fchartsoftware.com]
- 7. pubs.acs.org [pubs.acs.org]
- 8. researchgate.net [researchgate.net]
- 9. docs.lib.purdue.edu [docs.lib.purdue.edu]
